Cas no 104582-19-6 (1H-Indene-1,3(2H)-dione,2-[(hexahydro-1H-azepin-1-yl)methylene]-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-[(hexahydro-1H-azepin-1-yl)methylene]-
• CAS No: 104582-19-6
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 187646
• PubChem ID: 11971568
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-[(hexahydro-1H-azepin-1-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-[(hexahydro-1H-azepin-1-yl)methylene]-
• 2-(azepan-1-ylmethylidene)indene-1,3-dione
• 1H-Indene-1,3(2H)-dione, 2-((hexahydro-1H-azepin-1-yl)methylene)-
• 104582-19-6
• DTXSID10146600
• Perhydroazepinyl-1 methylene-2 indanedione-1,3 [French]
• Perhydroazepinyl-1 methylene-2 indanedione-1,3
• 2-((Hexahydro-1H-azepin-1-yl)methylene)-1H-indene-1,3(2H)-dione
• COR 3790

• Inchi： 1S/C16H17NO2/c18-15-12-7-3-4-8-13(12)16(19)14(15)11-17-9-5-1-2-6-10-17/h3-4,7-8,11H,1-2,5-6,9-10H2
• InChI Key： ZDUJIUPPIMVZOW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(/C/1=C/N1CCCCCC1)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 3

Experimental Properties

• Density: 1.276
• Boiling Point: 406.901°C at 760 mmHg
• Flash Point: 179.928°C
• Refractive Index: 1.664
• PSA: 37.38
• LogP: 2.76340